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Compound of Interest

Compound Name: Pyriclor

Cat. No.: B156802

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the herbicide Pyriclor. The information is tailored for researchers,
scientists, and drug development professionals to ensure safe laboratory practices and build
confidence in chemical handling.

Disclaimer: A specific Safety Data Sheet (SDS) for Pyriclor (CAS No. 1970-40-7) is not readily
available. The following recommendations are based on safety data for structurally similar
chlorinated pyridine compounds and general guidelines for handling pesticides. It is imperative
to handle Pyriclor with caution and to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Immediate Safety and Hazard Information

Pyriclor is a chlorinated pyridine herbicide.[1] Based on analogous compounds, it should be
treated as a hazardous substance with the following potential hazards:

e Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]
o Skin and Eye Damage: May cause severe skin burns and serious eye damage.[2]
o Organ Toxicity: Suspected of causing damage to organs.[2]

» Carcinogenicity and Reproductive Toxicity: Suspected of causing cancer and damaging
fertility or the unborn child.[2]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory when handling Pyriclor.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

risk of splashing.[3]

Protects against splashes and
airborne particles that can

cause severe eye damage.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Check
manufacturer's compatibility
data. Do not use thin

disposable gloves.

Provides a barrier against skin

contact, which can be harmful.

[4]

Body Protection

A chemical-resistant laboratory
coat worn over long-sleeved
clothing and long pants. A
chemical-resistant apron may

also be necessary.

Prevents contamination of

personal clothing and skin.

Foot Protection

Closed-toe, chemical-resistant
shoes. Shoe covers may be

required.

Protects feet from spills.

Respiratory Protection

Work in a certified chemical

fume hood. If a fume hood is
not available or if generating
aerosols, a NIOSH-approved

respirator is required.[3]

Prevents inhalation of harmful

vapors or dusts.

Operational Plan for Handling Pyriclor

This step-by-step guide outlines the safe handling of Pyriclor from preparation to disposal.
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. Preparation and Engineering Controls:

Always handle Pyriclor in a well-ventilated area, preferably within a certified chemical fume
hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Have spill control materials (e.g., absorbent pads, sand) available in the immediate work
area.[6]

. Handling Procedures:
Wear all required PPE before handling Pyriclor.
Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling area.[2]
Measure and dispense the chemical carefully to avoid generating dust or aerosols.
Keep containers tightly closed when not in use.
. In Case of a Spill:
Evacuate the immediate area and alert others.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with absorbent material.

Collect the spilled material and contaminated absorbents into a labeled, sealed container for
hazardous waste.[6]

For large spills, evacuate the area and contact your institution's EHS department
immediately.

. First Aid Measures:
If Swallowed: Immediately call a POISON CENTER or doctor.[7]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b156802?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.benchchem.com/product/b156802?utm_src=pdf-body
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.fishersci.co.uk/store/msds?partNumber=P/7980&countryCode=GB&language=en
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[7]

Disposal Plan

Proper disposal of Pyriclor and its containers is crucial to prevent environmental contamination
and ensure regulatory compliance.

1. Waste ldentification and Segregation:

 All Pyriclor waste, including contaminated PPE and spill cleanup materials, must be treated
as hazardous waste.

o Collect waste in a dedicated, clearly labeled, and sealed container. The label should include
"Hazardous Waste" and the full chemical name "Pyriclor".[8]

e Do not mix Pyriclor waste with other waste streams unless compatibility is confirmed.[8]
2. Containerization:

o Use a chemically compatible and leak-proof container (e.g., high-density polyethylene) for
waste collection.[6]

3. Storage Pending Disposal:

» Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be cool, dry, and well-ventilated.[5]

4. Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup and proper disposal.[8] High-temperature incineration is often the
preferred method for chlorinated organic compounds.[9]

» Never dispose of Pyriclor down the drain or in the regular trash.[8]
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Safe Handling Workflow

Preparation
- Verify fume hood function
- Assemble all necessary PPE
- Prepare spill kit

'

Handling Pyriclor
- Don appropriate PPE
- Dispense in fume hood
- Keep container sealed

'
1
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/ Experimental Use
’ - Follow established protocol
’ - Avoid generating dust/aerosols

Spill Response - . .
P P Decontamination First Aid
- Evacuate and alert o .
o . - Clean work surfaces - Follow specific first aid measures
- Use spill kit for small spills . - . . . .
. - Decontaminate equipment - Seek immediate medical attention
- Contact EHS for large spills

Waste Collection
- Segregate hazardous waste
- Use labeled, sealed containers

'

Final Disposal
- Store in designated area
- Arrange for professional disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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